5-(3-Fluorophenyl)pyrimidin-2(1H)-one

• CAS No.: 75175-38-1
• Molecular Formula: C10H7FN2O
• Molecular Weight: 190.17 g/mol
• IUPAC Name: 5-(3-fluorophenyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C10H7FN2O/c11-9-3-1-2-7(4-9)8-5-12-10(14)13-6-8/h1-6H,(H,12,13,14)
• InChI Key: OMURGRVLPCSKNT-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)C2=CNC(=O)N=C2

Description

5-(3-Fluorophenyl)pyrimidin-2(1H)-one is a pyrimidinone derivative featuring a fluorine atom at the meta position of the phenyl substituent. Pyrimidin-2(1H)-one scaffolds are widely explored in medicinal chemistry due to their versatility in drug design, particularly as kinase inhibitors and antiproliferative agents . These derivatives are often synthesized as tepotinib analogs, targeting c-Met kinase for anticancer applications .

Comparison with Similar Compounds

Substituent Variations on the Phenyl Ring

The position and nature of substituents on the phenyl ring significantly influence biological activity:

Compound	Substituent	Biological Activity (IC₅₀)	Key Findings	Reference
5-(3-Cyanophenyl)pyrimidin-2(1H)-one (31a)	3-Cyanophenyl	0.36 µM (97H cells)	Methyl substitution enhances activity; moderate potency
5-(4-Fluorophenyl) analogs (e.g., )	4-Fluorophenyl	N/A	Fluorine at para position; common in kinase inhibitors but less explored in SAR studies
5-(3-Fluorophenyl)pyrimidin-2(1H)-one (hypothetical)	3-Fluorophenyl	N/A	Predicted improved metabolic stability due to fluorine’s electronegativity	—

Key Insight: Meta-substituted fluorophenyl groups may offer enhanced metabolic stability compared to cyano or para-fluorophenyl analogs, though direct data is needed .

Core Scaffold Modifications

Replacing the pyrimidin-2(1H)-one core with related heterocycles alters activity:

Compound	Core Structure	Biological Activity (IC₅₀)	Key Findings	Reference
3-Fluoropyridin-2(1H)-one (36a)	Pyridinone	1.8 µM (97H cells)	Lower activity than pyrimidinone analogs; highlights scaffold specificity
Pyrazin-2(1H)-one (11a)	Pyrazinone	9.8 µM (97H cells)	Poor activity due to nitrogen position shift
Pyrimidin-2(1H)-thione (5b)	Thione spacer	0.89 µM (HepG2 cells)	Lower VEGFR-2 affinity than pyrimidinone spacers

Key Insight : The pyrimidin-2(1H)-one core is critical for optimal binding to kinases like c-Met and VEGFR-2, as substitutions or scaffold changes reduce potency .

Side Chain and Stereochemical Effects

Modifications to side chains and stereochemistry further refine activity:

Compound	Side Chain	IC₅₀ (97H cells)	Key Findings	Reference
(R)-31e	Piperidinylmethyloxy	0.018 µM	High stereospecificity; R-configuration enhances activity
(S)-31e	Piperidinylmethyloxy	1.834 µM	Dramatic loss of activity with S-configuration
31d	2-(Dimethylamino)ethoxy	0.55 µM	Flexible chains improve solubility but reduce potency compared to cyclic amines

Key Insight : Cyclic amine side chains (e.g., piperidinyl) and R-stereochemistry maximize antiproliferative effects, likely due to improved target binding and metabolic stability .